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Compound of Interest

Compound Name: VH032 amide-PEG1-acid
Cat. No.: B15542437
Get Quote
\ J

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for the proper disposal of VH032
amide-PEG1-acid, a functionalized von Hippel-Lindau (VHL) protein ligand commonly utilized
in Proteolysis Targeting Chimera (PROTAC) research and development. Adherence to these
procedures is critical to ensure a safe laboratory environment and to minimize environmental
impact. While the Safety Data Sheet (SDS) for VH032 amide-PEG1-acid indicates that the
substance does not meet the classification criteria for hazardous materials under EC
Directives, it is prudent to handle all research chemicals with a high degree of caution.[1]

Key Safety and Handling Data

A summary of critical information for VH032 amide-PEG1-acid is presented below. This data
should be reviewed by all personnel handling the compound.
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Parameter

Information

Source

Chemical Name

3-(3-(((S)-1-((2S,4R)-4-
Hydroxy-2-((4-(4-methylthiazol-
5-
yl)benzyl)carbamoyl)pyrrolidin-
1-yl)-3,3-dimethyl-1-oxobutan-
2-yl)amino)-3-

0Xopropoxy)propanoic acid

Tocris Bioscience[1]

CAS Number 2172820-07-2 Tocris Bioscience[1]
Molecular Formula C28H38N407S Tocris Bioscience[1]
Molecular Weight 574.69 Tocris Bioscience[1]
This substance does not meet
the classification criteria of the o
Hazards o Tocris Bioscience[1]
EC Directives 67/548/EEC,
1999/45/EC or 1272/2008.
Storage Store at -20°C. Tocris Bioscience[1]

Personal Protective Equipment
(PPE)

Safety glasses, lab coat, and

chemical-resistant gloves.

General Laboratory Best

Practices

Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the recommended steps for the safe disposal of VH032 amide-
PEG1-acid in solid form and as a liquid waste stream.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Always wear appropriate PPE, including safety glasses with side shields, a lab coat, and
chemical-resistant gloves when handling VH032 amide-PEG1-acid.

e Conduct all handling and disposal procedures within a well-ventilated area, preferably in a
chemical fume hood.
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. Solid Waste Disposal:

Collection: Collect all solid waste, including unused or expired VH032 amide-PEG1-acid
powder and any materials contaminated with the solid compound (e.g., weighing paper,
pipette tips, contaminated gloves), in a designated and clearly labeled hazardous waste
container.

Container Labeling: The waste container must be labeled with "Hazardous Waste" and the
full chemical name: "VH032 amide-PEG1-acid".

Storage: Store the sealed waste container in a designated, secure area away from
incompatible materials.

. Liquid Waste Disposal:

Collection: Collect all liquid waste containing VH032 amide-PEG1-acid, including solutions
and rinsates, in a separate, sealed, and clearly labeled hazardous waste container.

Do Not Mix: Do not mix this waste stream with other chemical wastes unless compatibility
has been confirmed.

Container Labeling: The liquid waste container must be labeled with "Hazardous Waste" and
the full chemical name: "VH032 amide-PEG1-acid", along with the solvent used.

Storage: Store the sealed liquid waste container in secondary containment to prevent spills.
. Spill Management:

Small Spills: In the event of a small spill, absorb the material with an inert absorbent such as
vermiculite, sand, or earth.

Collection of Spill Debris: Carefully scoop the absorbed material and any contaminated
debris into the designated solid hazardous waste container.

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., isopropanol,
ethanol) and then wash the area thoroughly with soap and water. Collect all decontamination
materials as hazardous waste.
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5. Final Disposal:

e Licensed Waste Disposal Service: All waste containing VH032 amide-PEG1-acid must be
disposed of through a licensed and approved chemical waste disposal company.

o Regulatory Compliance: Ensure that all local, state, and federal regulations for hazardous
waste disposal are strictly followed.

e Do Not Dispose Down the Drain: Under no circumstances should VH032 amide-PEG1-acid
or its solutions be disposed of down the drain.

Disposal Workflow

The logical flow for the proper disposal of VH032 amide-PEG1-acid is illustrated in the
diagram below. This visual guide reinforces the decision-making process for handling both solid

and liquid waste streams.
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VHO032 amide-PEG1-acid Disposal Workflow
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Caption: Disposal decision workflow for VH032 amide-PEG1-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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